Cas no 126956-35-2 (N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide)

• Product Name: N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide
• CAS No: 126956-35-2
• MF: C₁₇H₁₄BrNO₅S
• MW: 424.265762805939
• CID: 5706332
• PubChem ID: 3092583
• Update Time: 2025-07-01

N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS000714460
• SMR000274439
• HMS2679M15
• N-(3-bromo-5-oxo-4-phenoxy-2H-furan-2-yl)-2-methylbenzenesulfonamide
• N-(3-bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide
• AKOS016340331
• SR-01000315493
• AKOS000735301
• N-(3-bromo-5-oxo-4-phenoxy-2,5-dihydro-2-furanyl)-2-methylbenzenesulfonamide
• SR-01000315493-1
• RS-0072
• CHEMBL1546864
• 126956-35-2
• Benzenesulfonamide, N-(3-bromo-2,5-dihydro-5-oxo-4-phenoxy-2-furanyl)-2-methyl-
• N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide

• Inchi： 1S/C17H14BrNO5S/c1-11-7-5-6-10-13(11)25(21,22)19-16-14(18)15(17(20)24-16)23-12-8-3-2-4-9-12/h2-10,16,19H,1H3
• InChI Key： HVMOYKLTZCGUQJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC1NS(C1C=CC=CC=1C)(=O)=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 422.97761g/mol
• Monoisotopic Mass: 422.97761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.1Ų

Additional information on N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide

Professional Introduction to N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide (CAS No. 126956-35-2)

N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide, identified by its CAS number 126956-35-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly its 3-bromo and 5-oxo substituents, contribute to its distinct chemical properties and potential therapeutic applications.

The synthesis of N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern organic synthesis techniques. The presence of the 4-phenoxy group and the 2,5-dihydrofuran core framework imparts a high degree of structural complexity, which is often associated with enhanced biological activity. This complexity makes the compound an attractive candidate for further exploration in drug discovery pipelines.

In recent years, there has been a growing interest in exploring novel sulfonamide derivatives due to their well-documented pharmacological properties. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of halogenated aromatic rings and heterocyclic structures further expands the pharmacophoric space, leading to compounds with enhanced efficacy and selectivity. N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide is no exception and represents a significant advancement in this area.

The structural motif of this compound includes several key functional groups that are known to interact favorably with biological targets. The 3-bromo substituent, for instance, can participate in halogen bonding interactions, which are increasingly recognized as important in drug-receptor binding. Similarly, the 5-oxo group can engage in hydrogen bonding and other non-covalent interactions, contributing to the compound's binding affinity. These interactions are critical for modulating the biological activity of the molecule.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding modes of N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran-2-yl)-2-methylbenzene-1-sulfonamide. Advanced computational techniques have allowed researchers to predict how this compound might interact with various biological targets, providing valuable insights into its potential therapeutic applications. These studies have revealed that the compound exhibits high binding affinity for several enzymes and receptors involved in critical biological pathways. This has spurred further investigation into its pharmacological properties.

In vitro studies have demonstrated that N-(3-Bromo-5-oxo-4-phenoxy-2,5-dihydrofuran- 2 yl `